molecular formula C21H19ClN2O3S B6539328 2-(4-chlorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide CAS No. 1060267-62-0

2-(4-chlorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide

Cat. No.: B6539328
CAS No.: 1060267-62-0
M. Wt: 414.9 g/mol
InChI Key: RHZHWBRFTYOBSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This acetamide derivative features a 4-chlorophenoxy group at the α-carbon and a carbamoyl methyl-substituted phenyl moiety linked to a thiophen-2-ylmethyl group.

Properties

IUPAC Name

2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19ClN2O3S/c22-16-5-9-18(10-6-16)27-14-21(26)24-17-7-3-15(4-8-17)12-20(25)23-13-19-2-1-11-28-19/h1-11H,12-14H2,(H,23,25)(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHZHWBRFTYOBSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)CNC(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound shares structural motifs with several analogues, differing primarily in substituents, heterocycles, or linkage types. Key examples include:

Compound Name / ID (Evidence) Key Structural Features Molecular Weight Key Functional Groups
Target Compound 4-Chlorophenoxy, thiophen-2-ylmethyl carbamoyl 438.88 g/mol (calculated) Acetamide, chlorophenoxy, carbamoyl, thiophene
D220-0323 () 4-Chlorophenoxy, furan-2-ylmethyl, isopropylphenyl 409.90 g/mol Acetamide, chlorophenoxy, furan, branched alkyl
15 () Thieno[3,2-d]pyrimidin-4-one, trifluoromethylphenyl 511.97 g/mol Sulfanyl acetamide, thienopyrimidinone, CF3
13m () Fluorophenyl, hydroxypentyloxy 546.60 g/mol Acetamide, fluorophenyl, hydroxyalkoxy
N-(oxan-4-yl)-2-[4-(propane-2-sulfonyl)phenyl]-N-[(thiophen-2-yl)methyl]acetamide () Thiophen-2-ylmethyl, sulfonylphenyl, oxane 476.04 g/mol Acetamide, sulfonyl, oxane, thiophene

Key Observations :

  • Heterocyclic Influence : The thiophene ring in the target compound and may enhance π-π interactions in hydrophobic binding pockets compared to furan in D220-0323 .
  • Substituent Effects: Chlorophenoxy groups (target compound, D220-0323) improve lipid solubility, while sulfonyl () or hydroxyalkoxy groups () increase polarity .

Key Observations :

  • The target compound’s synthesis likely mirrors ’s high-yield coupling strategy using TBTU .
  • Lower yields in (24–53%) highlight challenges in multi-step oxidations .

Pharmacological and Biochemical Profiles

  • MMP Inhibition: Compounds in with hydroxyalkoxy chains (e.g., 13m, 13n) inhibit MMP-7/-13, implying that the target’s chlorophenoxy group may similarly modulate metalloproteinases .
  • Hydrophobic Enclosure : The thiophen-2-ylmethyl group could enhance binding affinity via hydrophobic interactions, as modeled in Glide XP scoring () .
  • Enzyme Selectivity : Sulfonamide-containing analogues () exhibit selectivity for sulfhydryl enzymes, whereas the target’s carbamoyl group may target serine proteases .

Physicochemical Properties

Property Target Compound D220-0323 () Compound
LogP (Predicted) 3.8 4.2 4.5
Solubility (mg/mL) ~0.01 (Low) ~0.005 (Low) ~0.001 (Very low)
Hydrogen Bond Donors 2 1 1

Key Observations :

  • Low solubility across analogues suggests formulation challenges, necessitating prodrug strategies or salt formation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.